Cas no 18740-39-1 (2,4-dichlorothieno[2,3-d]pyrimidine)
![2,4-dichlorothieno[2,3-d]pyrimidine structure](https://ossimg.kuujia.com/scimg/19000/18740-39-1x500.png)
18740-39-1 structure
Product Name:2,4-dichlorothieno[2,3-d]pyrimidine
CAS No:18740-39-1
MF:C6H2Cl2N2S
MW:205.064477443695
MDL:MFCD09743991
CID:51140
PubChem ID:329826171
Update Time:2025-09-22
2,4-dichlorothieno[2,3-d]pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 2,4-dichlorothieno[2,3-d]pyrimidine
- 2,4-Dichloro-thieno[2,3-d]pyrimidine
- 2,4,5-TRIMETHYL-3-OXAZOLINE
- 2,4-dichlorothieno<2,3-d>pyrimidine
- 2,4-Dichlor-thieno<pyrimidin
- QC-152
- 2,4-Dichlorothieno[2,3-d]...
- Thieno[2,3-d]pyrimidine, 2,4-dichloro-
- BCP26750
- AKOS005146066
- 2,4-bis(chloranyl)thieno[2,3-d]pyrimidine
- 2,4-Dichlorothieno[2,3-d]pyrimidine, AldrichCPR
- dichlorothieno[2,3-d]pyrimidine
- MFCD09743991
- SCHEMBL1182070
- HRXNGIQKOWQHCX-UHFFFAOYSA-N
- A813147
- EN300-72514
- PB20371
- 18740-39-1
- A4146
- AM20090094
- W-206366
- AS-18183
- SY007978
- CS-W003631
- FT-0646970
- DTXSID20480926
- Z1148267341
- STL555662
- BBL101865
- DB-000811
-
- MDL： MFCD09743991
- Inchi： 1S/C6H2Cl2N2S/c7-4-3-1-2-11-5(3)10-6(8)9-4/h1-2H
- InChI Key： HRXNGIQKOWQHCX-UHFFFAOYSA-N
- SMILES： ClC1=C2C=CSC2=NC(=N1)Cl
Computed Properties
- Exact Mass: 203.93200
- Monoisotopic Mass: 203.9315746g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 54Ų
Experimental Properties
- Color/Form: Solid
- Density: 1.7±0.1 g/cm3
- Melting Point: No data available
- Boiling Point: 274.8±22.0 °C at 760 mmHg
- Flash Point: 120.0±22.3 °C
- Refractive Index: 1.714
- PSA: 54.02000
- LogP: 2.99810
2,4-dichlorothieno[2,3-d]pyrimidine Security Information
-
Symbol:
- Signal Word：Danger
- Hazard Statement： H301-H319
- Warning Statement： P301+P310-P305+P351+P338
- Hazardous Material transportation number：UN 2811 6.1 / PGIII
- Hazard Category Code： 36
- Safety Instruction： 26
- HazardClass：6.1
- PackingGroup：Ⅲ
- Storage Condition：2-8 °C
2,4-dichlorothieno[2,3-d]pyrimidine Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2,4-dichlorothieno[2,3-d]pyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 079342-250mg |
2,4-Dichlorothieno[2,3-d]pyrimidine |
18740-39-1 | 95% | 250mg |
￡10.00 | 2022-03-01 | |
| Fluorochem | 079342-1g |
2,4-Dichlorothieno[2,3-d]pyrimidine |
18740-39-1 | 95% | 1g |
￡22.00 | 2022-03-01 | |
| Fluorochem | 079342-5g |
2,4-Dichlorothieno[2,3-d]pyrimidine |
18740-39-1 | 95% | 5g |
￡61.00 | 2022-03-01 | |
| Fluorochem | 079342-10g |
2,4-Dichlorothieno[2,3-d]pyrimidine |
18740-39-1 | 95% | 10g |
￡117.00 | 2022-03-01 | |
| AstaTech | 50257-1/G |
2,4-DICHLOROTHIENO[2,3-D]PYRIMIDINE |
18740-39-1 | 95% | 1g |
$20 | 2023-09-17 | |
| AstaTech | 50257-5/G |
2,4-DICHLOROTHIENO[2,3-D]PYRIMIDINE |
18740-39-1 | 95% | 5g |
$66 | 2023-09-17 | |
| AstaTech | 50257-10/G |
2,4-DICHLOROTHIENO[2,3-D]PYRIMIDINE |
18740-39-1 | 95% | 10g |
$128 | 2023-09-17 | |
| Chemenu | CM107418-25g |
2,4-dichlorothieno[2,3-d]pyrimidine |
18740-39-1 | 95%+ | 25g |
$368 | 2021-08-06 | |
| Chemenu | CM107418-5g |
2,4-dichlorothieno[2,3-d]pyrimidine |
18740-39-1 | 95%+ | 5g |
$*** | 2023-03-30 | |
| Chemenu | CM107418-10g |
2,4-dichlorothieno[2,3-d]pyrimidine |
18740-39-1 | 95%+ | 10g |
$*** | 2023-03-30 |
2,4-dichlorothieno[2,3-d]pyrimidine Related Literature
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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